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Compound of Interest

(5-Amino-2-
Compound Name:
methylphenyl)methanol

cat. No.: B1267788

An In-Depth Technical Guide to (5-Amino-2-methylphenyl)methanol

This technical guide provides a comprehensive overview of the chemical and physical
properties of (5-Amino-2-methylphenyl)methanol, including its molecular weight and formula.
It also details a common experimental protocol for its synthesis and illustrates its key role as a
chemical intermediate. This document is intended for researchers, scientists, and professionals
in the field of drug development and organic synthesis.

Chemical Identity and Properties

(5-Amino-2-methylphenyl)methanol, also known as 5-Amino-2-methylbenzyl alcohol, is an
aromatic amino alcohol.[1] Its structural characteristics, featuring an amino group, a methyl
group, and a hydroxymethyl group attached to a benzene ring, make it a versatile building
block in organic synthesis.[2]

Quantitative Data Summary

The key molecular and physical properties of (5-Amino-2-methylphenyl)methanol are
summarized in the table below for quick reference.
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Property Value Source
Molecular Formula CsH11NO [11[3]
Molecular Weight 137.18 g/mol [1][3]
CAS Number 111437-10-6 [1][3][4]
Appearance Light yellow solid [1]

- Soluble in Dichloromethane,
Solubility [1]
Ethyl Alcohol, Methanol

Applications in Synthesis

(5-Amino-2-methylphenyl)methanol serves as a crucial intermediate in the synthesis of more
complex molecules. Notably, it is a precursor in the production of 8-Hydroxymethyl Riboflavin,
an impurity of Riboflavin (Vitamin B2).[1][2] Furthermore, it plays a significant role in the
pharmaceutical industry as a key component in the preparation of N-(5-amino-2-
methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine, an important intermediate for the synthesis of the
anticancer drug Imatinib.[2]

Experimental Protocol: Synthesis of (5-Amino-2-
methylphenyl)methanol

The most common and direct method for the synthesis of (5-Amino-2-
methylphenyl)methanol is through the selective reduction of the nitro group of (2-methyl-5-
nitrophenyl)methanol.[2] Below are two established protocols for this conversion.

Method 1: Catalytic Hydrogenation

o Reaction Setup: In a suitable hydrogenation vessel, dissolve (2-methyl-5-
nitrophenyl)methanol in a solvent such as ethanol or methanol.

o Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst, typically Palladium on
carbon (Pd/C).

o Hydrogenation: Pressurize the vessel with hydrogen gas (Hz) to a specified pressure.
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Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

Work-up: Once the reaction is complete, carefully filter the mixture to remove the catalyst.

Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield (5-Amino-2-
methylphenyl)methanol. Further purification can be achieved by recrystallization if
necessary.

Method 2: Chemical Reduction

Reaction Setup: Dissolve (2-methyl-5-nitrophenyl)methanol in a solvent, typically an acidic
medium like concentrated hydrochloric acid.

Reductant Addition: Add a reducing agent, such as stannous chloride dihydrate
(SnCl2-:2H20), portion-wise to the solution while stirring.

Reaction Conditions: The reaction is typically carried out at an elevated temperature (e.qg.,
reflux) to ensure complete conversion.

Neutralization: After the reduction is complete, cool the reaction mixture and neutralize it with
a base (e.g., sodium hydroxide solution) to precipitate the product.

Extraction: Extract the product from the aqueous layer using a suitable organic solvent (e.qg.,
ethyl acetate).

Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate),
filter, and concentrate under reduced pressure to obtain the crude product. Further
purification can be performed by column chromatography or recrystallization.

Logical Workflow: Synthetic Utility

The following diagram illustrates the logical workflow of (5-Amino-2-methylphenyl)methanol

in a synthetic pathway, showcasing its formation and subsequent conversion to a key

pharmaceutical intermediate.
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Starting Material

(2-methyl-5-nitrophenyl)methanol

Reduction
(e.g., H2/Pd-C or SnCI2/HCI)

Target Compound

(5-Amino-2-methylphenyl)methanol

Further Synthesis Steps

Pharmaceutical Intermediate

N-(5-amino-2-methylphenyl)-4-
(3-pyridyl)-2-pyrimidinamine

Click to download full resolution via product page

Caption: Synthetic pathway of (5-Amino-2-methylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. (5-amino-2-methylphenyl)methanol, CasN0.111437-10-6 LEAP CHEM Co., Ltd. China
(Mainland) [leapchem.lookchem.com]

 To cite this document: BenchChem. [(5-Amino-2-methylphenyl)methanol molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267788#5-amino-2-methylphenyl-methanol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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